Cas no 1666-03-1 (2-Hydroxy-4,5-dimethylbenzaldehyde)

• Product Name: 2-Hydroxy-4,5-dimethylbenzaldehyde
• CAS No: 1666-03-1
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• MDL: MFCD06740693
• CID: 117933
• PubChem ID: 7172057
• Update Time: 2025-04-18

2-Hydroxy-4,5-dimethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2-hydroxy-4,5-dimethyl-
• 2-Hydroxy-4,5-dimethylbenzaldehyde
• 2-Hydroxy-4,5-dimethyl-benzaldehyde
• 2-Hydroxy-4,5-dimethylbenzaldehyd
• 2-Hydroxy-4,5-dimethyl-benzaldehyd
• 4,5-Dimethylsalicylaldehyd
• 4,5-Dimethyl-salicylaldehyd
• 4,5-dimethylsalicylaldehyde
• AC1OGPBC
• CTK4D2397
• KB-94302
• PWFKERWVXUISSK-UHFFFAOYSA-N
• J-010301
• Benzaldehyde, 2-hydroxy-4,5-dimethyl-
• Z1198170081
• AKOS000111562
• 1666-03-1
• EN300-87975
• 2-hydroxy-4,5-dimethyl-benzaldehyde, AldrichCPR
• A810749
• SCHEMBL1397558
• CS-0263540
• DTXSID30428273
• 2-Oxy-4,5-dimethylbenzaldehyd
• G39881
• DTXCID00379107
• MFCD06740693

• MDL： MFCD06740693
• Inchi： 1S/C9H10O2/c1-6-3-8(5-10)9(11)4-7(6)2/h3-5,11H,1-2H3
• InChI Key： PWFKERWVXUISSK-UHFFFAOYSA-N
• SMILES： OC1C(C=O)=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 150.0681
• Monoisotopic Mass: 150.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.136
• Boiling Point: 243.5°C at 760 mmHg
• Flash Point: 99.8°C
• Refractive Index: 1.589
• PSA: 37.3
• LogP: 1.82150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes